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Compound of Interest

Compound Name: 2-Bromo-4-methylpentanoic acid

Cat. No.: B3021681 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Bromo-4-methylpentanoic acid, a halogenated organic acid. Adherence

to these procedures is critical to minimize environmental impact and maintain workplace safety.

Hazard Profile and Safety Considerations
2-Bromo-4-methylpentanoic acid is a compound that requires careful handling due to its

hazardous properties. It is harmful if swallowed or in contact with skin, and can cause skin and

eye irritation[1]. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides specific hazard statements associated with this compound, which are

summarized in the table below.

Table 1: GHS Hazard Classification for 2-Bromo-4-methylpentanoic Acid
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Hazard Statement Code Class Category

Harmful if swallowed H302 Acute Toxicity, Oral 4

Harmful in contact

with skin
H312 Acute Toxicity, Dermal 4

Causes skin irritation H315
Skin

Corrosion/Irritation
2

Causes serious eye

irritation
H319

Serious Eye

Damage/Eye Irritation
2A

Harmful if inhaled H332
Acute Toxicity,

Inhalation
4

May cause respiratory

irritation
H335

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

3

Data sourced from PubChem CID 142681[1]

Before handling, it is crucial to wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat. All handling should be

performed in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol
The disposal of 2-Bromo-4-methylpentanoic acid must be managed as hazardous waste,

specifically as a halogenated organic waste. Improper disposal, such as pouring it down the

drain, is strictly prohibited and can lead to environmental contamination and regulatory

violations.

Experimental Protocol for Disposal:

Segregation: At the point of generation, carefully segregate waste 2-Bromo-4-
methylpentanoic acid from all other waste streams. It is critical to keep halogenated
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organic wastes separate from non-halogenated organic wastes, as the disposal methods

and costs can differ significantly[2]. Do not mix with aqueous, acidic, or basic waste streams.

Container Selection: Choose a designated, properly labeled, and leak-proof waste container.

The container should be made of a material compatible with halogenated organic acids.

Polyethylene containers are often a suitable choice[3]. Ensure the container is clearly

marked with the words "Hazardous Waste" and "Halogenated Organic Waste"[2].

Labeling: Affix a hazardous waste label to the container. The label must include:

The full chemical name: "2-Bromo-4-methylpentanoic acid"

The concentration and quantity of the waste.

The associated hazards (e.g., "Harmful," "Irritant").

The date of accumulation.

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be secure, well-ventilated, and away from sources of

ignition[3].

Request for Pickup: Once the container is full or ready for disposal, follow your institution's

established procedures for hazardous waste pickup. This typically involves submitting a

request to your Environmental Health and Safety (EHS) department.

Documentation: Maintain accurate records of the waste generated, including the amount and

date of disposal. This documentation is essential for regulatory compliance.

Disposal Workflow
The logical flow of the disposal process is illustrated in the diagram below. This workflow

ensures that all safety and regulatory steps are followed in the correct sequence.

Waste Generation Segregate as
Halogenated Organic Waste

Select & Label
Compatible Container

Store in Designated
Satellite Accumulation Area

Request EHS
Waste Pickup Proper Disposal by EHS
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Caption: Disposal workflow for 2-Bromo-4-methylpentanoic acid.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 2-Bromo-4-methylpentanoic acid, thereby protecting themselves, their

colleagues, and the environment. Always consult your institution's specific hazardous waste

management plan and safety data sheets for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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